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Compound of Interest

Compound Name: Allyl salicylate

Cat. No.: B080981

For immediate release: This document provides essential safety and logistical information for
the proper disposal of allyl salicylate, ensuring the safety of laboratory personnel and the
protection of the environment. Researchers, scientists, and drug development professionals
are advised to adhere to these procedures to minimize risks associated with this chemical.

Allyl salicylate, a synthetic fragrance and flavoring agent, requires careful handling and
disposal due to its potential hazards. While specific disposal guidelines for allyl salicylate are
not readily available, a conservative approach based on its chemical properties and the
hazards of its constituent parts—allyl alcohol and salicylic acid—is recommended. Allyl alcohol,
in particular, is recognized as an acutely hazardous waste, necessitating stringent disposal
protocols.

Key Chemical and Safety Data

A comprehensive understanding of the chemical's properties is the first step in safe handling
and disposal. The following table summarizes key quantitative data for allyl salicylate.
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Property Value Source
Molecular Formula C10H1003 [1112]
Molecular Weight 178.19 g/mol [1]
Appearance Colorless liquid Pfaltz & Bauer
Boiling Point 248.5°C (at 760 Torr)

Flash Point 112.4°C

Density 1.158 + 0.06 g/cms3 (at 20°C)

Solubility Insoluble in water

Step-by-Step Disposal Protocol

The following experimental protocol outlines the recommended procedure for the safe disposal
of allyl salicylate.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,
nitrile), safety goggles or a face shield, and a lab coat.[3][4]

2. Waste Segregation and Collection:

» Designate a specific, labeled, and sealed container for allyl salicylate waste. Do not mix
with other chemical waste streams.

o Collect all unused or unwanted allyl salicylate, as well as any contaminated materials (e.g.,
pipette tips, absorbent pads), in this designated container.

3. Spill Management:
 In the event of a spill, immediately alert personnel in the area.

o For small spills, absorb the liquid with an inert material such as sand, vermiculite, or other
non-combustible absorbent material.[5][6]
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o Carefully collect the absorbed material and place it into the designated hazardous waste
container.[5][6]

o Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as
hazardous waste.

e Ensure adequate ventilation during cleanup.[3]
4. Final Disposal:

 All allyl salicylate waste must be disposed of as hazardous waste.[7] Do not pour down the
drain or dispose of in regular trash.[8]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and proper disposal in accordance
with local, state, and federal regulations.[4][9]

5. Empty Container Disposal:

o Empty containers that held allyl salicylate should be treated as hazardous waste, as they
may retain chemical residues.

e Do not reuse the containers. Follow your institution's procedures for the disposal of empty
hazardous material containers.

Logical Workflow for Allyl Salicylate Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of allyl salicylate.

Allyl Salicylate Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of allyl salicylate, thereby fostering a culture of safety
and trust in chemical handling practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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